Cas no 587009-51-6 ()

• CAS No: 587009-51-6
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 6772539
• PubChem ID: 3755709
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C19H22O4/c1-11-17(22-13(3)12(2)20)10-9-15-14-7-5-4-6-8-16(14)19(21)23-18(11)15/h9-10,13H,4-8H2,1-3H3
• InChI Key： MFSMDRGLYUVOSG-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCCC=2C2C=CC(=C(C)C1=2)OC(C(C)=O)C)=O

Computed Properties

• Exact Mass: 314.15180918g/mol
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptapyrans Cycloheptapyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptapyrans